Cas no 1806420-21-2 (4-Ethoxy-2-nitropyridine)

• Product Name: 4-Ethoxy-2-nitropyridine
• CAS No: 1806420-21-2
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 4905066
• Update Time: 2025-10-23

4-Ethoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-2-nitropyridine

• Inchi： 1S/C7H8N2O3/c1-2-12-6-3-4-8-7(5-6)9(10)11/h3-5H,2H2,1H3
• InChI Key： DAYVDHXWCFYRRX-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CN=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• XLogP3: 1
• Topological Polar Surface Area: 67.9

Additional information on 4-Ethoxy-2-nitropyridine

Introduction to 4-Ethoxy-2-Nitropyridine (CAS No. 1806420-21-2)

4-Ethoxy-2-nitropyridine, also known by its CAS number CAS 1806420-21-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and synthetic organic chemistry. This compound, with the molecular formula C₉H₉NO₅, is characterized by its unique structural features, which include a pyridine ring substituted with an ethoxy group at the 4-position and a nitro group at the 2-position. These substituents not only influence its chemical reactivity but also play a crucial role in its applications across various scientific domains.

The synthesis of 4-Ethoxy-2-nitropyridine typically involves multi-step reactions, often starting from pyridine derivatives. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, a study published in the Journal of Organic Chemistry highlighted a novel approach utilizing microwave-assisted synthesis to expedite the formation of this compound. This method not only reduces reaction time but also minimizes side reactions, making it more suitable for large-scale production.

In terms of physical properties, 4-Ethoxy-2-nitropyridine is a crystalline solid with a melting point of approximately 155°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable for use in various chemical reactions. The compound's UV-vis spectrum reveals strong absorption bands due to the conjugated system formed by the pyridine ring and nitro group, which is particularly useful in photonic applications.

The application of 4-Ethoxy-2-nitropyridine spans across multiple disciplines. In medicinal chemistry, it serves as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas. For example, recent research has explored its role as a precursor in the development of anti-inflammatory agents. In materials science, this compound has been utilized as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage and catalysis.

The nitro group in 4-Ethoxy-2-nitropyridine imparts strong electron-withdrawing effects, which significantly influence its reactivity in both nucleophilic and electrophilic aromatic substitution reactions. This property has been exploited in numerous organic transformations, including Suzuki-Miyaura coupling and Buchwald-Hartwig amination reactions. Recent studies have demonstrated that this compound can act as a directing group in cross-coupling reactions, facilitating the construction of complex molecular architectures with high precision.

In addition to its chemical applications, 4-Ethoxy-2-nitropyridine has found utility in analytical chemistry as a chromophore for sensor development. Its ability to undergo reversible redox transformations makes it suitable for designing sensors capable of detecting specific analytes such as metal ions or reactive oxygen species. A notable example is its use in constructing fluorescence-based sensors for monitoring pH changes in biological systems.

The latest research on CAS 1806420-21-2 has focused on its potential as an electrocatalyst in energy storage devices. By incorporating this compound into carbon-based electrodes, researchers have achieved enhanced electrochemical performance in supercapacitors and lithium-ion batteries. These findings underscore its versatility and potential for contributing to sustainable energy solutions.

In conclusion, 4-Ethoxy-2-nitropyridine, with its unique structural features and diverse applications, continues to be a focal point of scientific research. Its role as an intermediate in drug discovery, a building block in materials science, and an active component in electrochemical devices highlights its significance across multiple disciplines. As ongoing studies uncover new properties and applications, this compound is poised to make even greater contributions to advancing scientific knowledge and technological innovation.